Cas no 1339775-71-1 (3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one
• CAS No: 1339775-71-1
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5869114
• PubChem ID: 64190165
• Update Time: 2025-11-02

3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-amino-1-[2-(2-methoxyethoxy)ethyl]-
• 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one
• 3-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one
• CS-0348654
• AKOS013509816
• 3-Amino-1-(2-(2-methoxyethoxy)ethyl)pyridin-2(1h)-one
• 1339775-71-1
• EN300-1108467

• Inchi： 1S/C10H16N2O3/c1-14-7-8-15-6-5-12-4-2-3-9(11)10(12)13/h2-4H,5-8,11H2,1H3
• InChI Key： YLRVEKWSHXEKNJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCOCCOC)C=CC=C1N

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 385.5±42.0 °C(Predicted)
• pka: 3.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one

Comprehensive Guide to 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one (CAS No. 1339775-71-1)

3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one (CAS No. 1339775-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the development of novel therapeutic agents and advanced materials. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular formula of 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one includes an amino group and a methoxyethoxyethyl side chain, which contribute to its distinct chemical properties. These functional groups make it a versatile intermediate in synthetic chemistry, enabling the creation of complex molecules with tailored functionalities. Its CAS No. 1339775-71-1 is a key identifier for researchers looking to source or study this compound.

One of the most compelling aspects of 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one is its potential in drug discovery. The compound's structure allows it to interact with biological targets, making it a valuable building block for pharmaceutical intermediates. Recent studies have explored its use in developing inhibitors for enzymes involved in inflammatory and metabolic diseases. This aligns with the growing demand for precision medicine and targeted therapies, which are among the top trends in modern healthcare.

In addition to its pharmaceutical applications, 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one is also being investigated for its role in advanced materials. Its ability to form stable complexes with metals and other organic compounds makes it a candidate for use in catalysts and polymers. This is particularly relevant in the context of sustainable chemistry, where researchers are seeking eco-friendly alternatives to traditional materials.

The synthesis of 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound and ensure its quality. For those interested in custom synthesis or bulk procurement, understanding these methodologies is essential.

From a market perspective, the demand for 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one is expected to grow, driven by its applications in life sciences and material innovation. Companies specializing in fine chemicals and research reagents are actively stocking this compound to meet the needs of academic and industrial researchers. Its CAS No. 1339775-71-1 is frequently searched in databases, reflecting its relevance in contemporary scientific inquiry.

Safety and handling of 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are recommended to maintain its stability over time.

In conclusion, 3-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one (CAS No. 1339775-71-1) is a compound of significant scientific and industrial interest. Its unique properties and broad applicability make it a valuable asset in pharmaceutical research, material science, and beyond. As the fields of drug development and sustainable chemistry continue to evolve, this compound is poised to play an increasingly important role in innovation and discovery.